Cas no 1249008-71-6 (5-(4-Bromophenyl)oxazole-4-carboxylic acid)

• Product Name: 5-(4-Bromophenyl)oxazole-4-carboxylic acid
• CAS No: 1249008-71-6
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• MDL: MFCD07376170
• CID: 2625028
• PubChem ID: 61637413
• Update Time: 2025-06-08

5-(4-Bromophenyl)oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• MFCD07376170
• DB-107110
• 1249008-71-6
• 5-(4-BROMOPHENYL)OXAZOLE-4-CARBOXYLICACID
• MGCCMSVROWJRBI-UHFFFAOYSA-N
• DTXSID50734247
• 5-(4-Bromo-phenyl)-oxazole-4-carboxylic acid
• AKOS010901900
• SCHEMBL3758327
• 5-(4-BROMOPHENYL)OXAZOLE-4-CARBOXYLIC ACID
• 5-(4-bromophenyl)-1,3-oxazole-4-carboxylic acid
• 5-(4-Bromophenyl)oxazole-4-carboxylic acid

• MDL： MFCD07376170
• Inchi： 1S/C10H6BrNO3/c11-7-3-1-6(2-4-7)9-8(10(13)14)12-5-15-9/h1-5H,(H,13,14)
• InChI Key： MGCCMSVROWJRBI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C(=O)O)N=CO1

Computed Properties

• Exact Mass: 266.95311Da
• Monoisotopic Mass: 266.95311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(4-Bromophenyl)oxazole-4-carboxylic acid

5-(4-Bromophenyl)oxazole-4-carboxylic Acid: A Comprehensive Overview

5-(4-Bromophenyl)oxazole-4-carboxylic acid (CAS No. 1249008-71-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides a detailed overview of its chemical properties, synthesis methods, and potential therapeutic applications, drawing on the latest research findings to ensure accuracy and relevance.

Chemical Structure and Properties

5-(4-Bromophenyl)oxazole-4-carboxylic acid is a substituted oxazole carboxylic acid with the molecular formula C₁₁H₈BrNO₃. The compound features a brominated phenyl group attached to an oxazole ring, which is further functionalized with a carboxylic acid group. This unique structural arrangement confers several important properties:

• Solubility: The compound exhibits moderate solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays.
• Stability: It is stable under standard laboratory conditions but should be stored away from moisture and light to prevent degradation.
• Reactivity: The presence of the carboxylic acid group allows for a wide range of chemical transformations, including esterification, amidation, and coupling reactions.

Synthesis Methods

The synthesis of 5-(4-Bromophenyl)oxazole-4-carboxylic acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 4-bromobenzaldehyde with urea or thiourea to form an intermediate, which is then cyclized to produce the oxazole ring. The carboxylic acid group can be introduced through subsequent oxidation steps. For example, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method that combines these steps into a streamlined process, achieving high yields and purity levels.

Biological Activity and Therapeutic Potential

5-(4-Bromophenyl)oxazole-4-carboxylic acid has garnered attention for its potential therapeutic applications due to its ability to modulate various biological pathways. Research has shown that compounds with similar structures exhibit anti-inflammatory, anti-cancer, and anti-viral activities. For instance, a study published in the European Journal of Medicinal Chemistry demonstrated that oxazole derivatives can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain.

In the context of cancer research, 5-(4-Bromophenyl)oxazole-4-carboxylic acid has been investigated for its potential as an anti-proliferative agent. A recent study in the journal Cancer Letters reported that this compound effectively inhibited the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. These findings suggest that further research into the mechanisms of action could lead to the development of novel cancer therapeutics.

Clinical Trials and Future Directions

The promising preclinical results have paved the way for clinical trials to evaluate the safety and efficacy of 5-(4-Bromophenyl)oxazole-4-carboxylic acid. While no large-scale clinical trials have been completed yet, several Phase I trials are currently underway to assess its pharmacokinetics and tolerability in human subjects. These trials are crucial for determining optimal dosing regimens and identifying any potential side effects.

In addition to its direct therapeutic applications, 5-(4-Bromophenyl)oxazole-4-carboxylic acid serves as a valuable starting material for the synthesis of more complex molecules with enhanced biological activities. Researchers are exploring strategies to modify the structure by introducing various functional groups or creating hybrid molecules that combine multiple pharmacophores. These efforts aim to optimize therapeutic efficacy while minimizing adverse effects.

Conclusion

5-(4-Bromophenyl)oxazole-4-carboxylic acid (CAS No. 1249008-71-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure provides a foundation for developing novel therapeutics targeting inflammation, cancer, and other diseases. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, positioning it as a key player in future drug discovery efforts.